Bromoxynil Bromoxynil Bromoxynil is a foliar-applied contact herbicide, for post-emergence control of annual broad-leaved weeds in agriculture. Its mode of action involves the uncoupling of oxidative phosphorylation in plants and animals. It also inhibits photoreduction and photophosphorylation in chloroplasts.
Bromoxynil is a colorless solid. Melting point 382-384°F (194-195°C). Sublimes at 275°F (135°C) under pressure of 0.15 mm Hg. Used as a herbicide.
3,5-dibromo-4-hydroxybenzonitrile is a dibromobenzene that is 2,6-dibromophenol substituted by a cyano group at position 4. It has a role as an environmental contaminant, a xenobiotic and a herbicide. It is a member of phenols, a dibromobenzene and a hydroxynitrile. It derives from a 2,6-dibromophenol. It is a conjugate acid of a 3,5-dibromo-4-oxidobenzonitrile(1-).
Brand Name: Vulcanchem
CAS No.: 1689-84-5
VCID: VC21119377
InChI: InChI=1S/C7H3Br2NO/c8-5-1-4(3-10)2-6(9)7(5)11/h1-2,11H
SMILES: C1=C(C=C(C(=C1Br)O)Br)C#N
Molecular Formula: C7H3Br2NO
Molecular Weight: 276.91 g/mol

Bromoxynil

CAS No.: 1689-84-5

Cat. No.: VC21119377

Molecular Formula: C7H3Br2NO

Molecular Weight: 276.91 g/mol

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Bromoxynil - 1689-84-5

Specification

Description Bromoxynil is a foliar-applied contact herbicide, for post-emergence control of annual broad-leaved weeds in agriculture. Its mode of action involves the uncoupling of oxidative phosphorylation in plants and animals. It also inhibits photoreduction and photophosphorylation in chloroplasts.
Bromoxynil is a colorless solid. Melting point 382-384°F (194-195°C). Sublimes at 275°F (135°C) under pressure of 0.15 mm Hg. Used as a herbicide.
3,5-dibromo-4-hydroxybenzonitrile is a dibromobenzene that is 2,6-dibromophenol substituted by a cyano group at position 4. It has a role as an environmental contaminant, a xenobiotic and a herbicide. It is a member of phenols, a dibromobenzene and a hydroxynitrile. It derives from a 2,6-dibromophenol. It is a conjugate acid of a 3,5-dibromo-4-oxidobenzonitrile(1-).
CAS No. 1689-84-5
Molecular Formula C7H3Br2NO
Molecular Weight 276.91 g/mol
IUPAC Name 3,5-dibromo-4-hydroxybenzonitrile
Standard InChI InChI=1S/C7H3Br2NO/c8-5-1-4(3-10)2-6(9)7(5)11/h1-2,11H
Standard InChI Key UPMXNNIRAGDFEH-UHFFFAOYSA-N
SMILES C1=C(C=C(C(=C1Br)O)Br)C#N
Canonical SMILES C1=C(C=C(C(=C1Br)O)Br)C#N
Colorform WHITE CRYSTALLINE SOLID
LIGHT BUFF TO CREAMY POWDER
Colorless solid
White to slightly yellow crystalline solid
Melting Point 190.0 °C

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